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Compound of Interest

Compound Name: N-Cbz-nortropine

Cat. No.: B3317701 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of N-Cbz-nortropine in a laboratory setting. The following procedural guidance is designed to

answer specific operational questions and ensure the safe execution of research activities

involving this compound.

Hazard Assessment and Safety Recommendations
While a specific Safety Data Sheet (SDS) for N-Cbz-nortropine is not readily available, an

analysis of its chemical structure—comprising a nortropine core and a carbobenzyloxy (Cbz)

protecting group—allows for a comprehensive assessment of its potential hazards.

Nortropine Moiety: Nortropine is known to have low to moderate acute toxicity.[1] High

concentrations may lead to symptoms such as dry mouth, blurred vision, and tachycardia.[1] It

can also cause skin and eye irritation.[2][3] As a secondary amine, nortropine has the potential

to form carcinogenic nitrosamines under specific conditions.[1]

Carbamate (Cbz) Group: The Cbz group forms a carbamate, a class of compounds known to

be reversible inhibitors of acetylcholinesterase, which can lead to neurotoxic effects.[4][5]

Based on this information, N-Cbz-nortropine should be handled with caution as a compound

that is potentially harmful if ingested, inhaled, or absorbed through the skin, and as a possible

skin and eye irritant.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

N-Cbz-nortropine.

PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them immediately

if contaminated. For extensive

handling, consider double-

gloving.

Eye Protection Safety glasses or goggles

Safety glasses with side

shields or chemical splash

goggles are mandatory to

protect against splashes.

Body Protection Laboratory coat

A long-sleeved, buttoned

laboratory coat should be worn

to protect skin and clothing

from contamination.

Respiratory Protection Fume hood

All handling of solid N-Cbz-

nortropine and its solutions

should be performed in a

certified chemical fume hood to

minimize inhalation exposure.

Foot Protection Closed-toe shoes

Shoes that fully cover the feet

are required in the laboratory

to protect against spills.
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Adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of N-Cbz-nortropine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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